Cas no 41402-58-8 (N-(3-aminophenyl)-2,2-dimethylpropanamide)

• Product Name: N-(3-aminophenyl)-2,2-dimethylpropanamide
• CAS No: 41402-58-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09048462
• CID: 327598
• PubChem ID: 16776025
• Update Time: 2025-04-19

N-(3-aminophenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(3-aminophenyl)-2,2-dimethyl-
• N-(3-AMINOPHENYL)-2,2-DIMETHYLPROPANAMIDE
• SWZXCZQXUJHQJZ-UHFFFAOYSA-N
• EN300-28234
• DTXSID10588309
• N-(3-Amino-phenyl)-2,2-dimethyl-propionamide
• N-(3-aminophenyl)pivalamide
• Z235346279
• SCHEMBL3209453
• AKOS000101008
• MFCD09048462
• VS-07405
• CS-0244562
• 41402-58-8
• STL061092
• BBL023376
• N-(3-aminophenyl)-2,2-dimethyl-propanamide
• G22429
• N-(3-aminophenyl)-2,2-dimethylpropanamide

• MDL： MFCD09048462
• Inchi： 1S/C11H16N2O/c1-11(2,3)10(14)13-9-6-4-5-8(12)7-9/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： SWZXCZQXUJHQJZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

N-(3-aminophenyl)-2,2-dimethylpropanamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides